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Compound of Interest

Compound Name: lImenite

Cat. No.: B1198559

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address equipment wear during ilmenite processing experiments.

Frequently Asked Questions (FAQS)
Q1: What are the primary causes of equipment wear during ilmenite processing?

Al: The primary causes of equipment wear during ilmenite processing are abrasion and
corrosion. llmenite is a relatively hard mineral (5-6 on the Mohs scale), and when processed, it
creates a highly abrasive slurry that can erode equipment surfaces.[1] Additionally, the
chemical reagents used in flotation and leaching processes can lead to corrosive wear.[2]

Q2: Which pieces of equipment are most susceptible to wear?

A2: Equipment that comes into direct and high-velocity contact with the ilmenite slurry is most
susceptible to wear. This includes:

e Crushers and Grinding Mills: Liners, hammers, and grinding media are subject to high-
impact and abrasive wear.

o Slurry Pumps: Impellers, casings, and liners experience significant abrasive and erosive
wear.

e Piping and Bends: Changes in slurry direction cause localized wear.
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e Cyclones and Separators: Liners in cyclones and internal components of magnetic and
electrostatic separators are prone to abrasion.[3][4]

o Flotation Cells: Impellers, stators, and tank bottoms can be worn down by the agitated slurry.

[5]

o Gravity Concentrators (Spirals and Shaking Tables): While operating at lower velocities, the
continuous flow of slurry can cause wear on the surfaces of spirals and the decks of shaking
tables over time.

Q3: What are the most effective materials for resisting wear in ilmenite processing?

A3: The choice of material depends on the specific application and the type of wear (abrasion,
corrosion, or impact). Generally, the following materials are used:

e High-Chromium White Cast Irons: These are commonly used for slurry pump components
and crusher liners due to their excellent abrasion resistance.[2]

e Ceramics (Alumina and Silicon Carbide): Ceramics offer superior abrasion resistance and
are often used as liners in cyclones, pump components, and piping.[3][4]

o Elastomers (Natural Rubber and Polyurethane): These are effective in resisting fine particle
abrasion and are often used for pump liners and in areas with high impact.[6]

o High-Manganese Steels: These are frequently used in crusher liners as they have the
property of work-hardening under impact.

Troubleshooting Guides
Crusher and Grinding Mill Wear
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Issue

Potential Causes

Troubleshooting Steps &
Solutions

Excessive or uneven liner wear

- Improper feed distribution-
Incorrect feed size-
Segregation of feed material-
Incorrect liner profile for the

application

- Ensure the feed is centered
and evenly distributed.-
Optimize the upstream
crushing stage to provide a
consistent feed size.- Use a
proper feed arrangement to
prevent segregation.- Consult
with the manufacturer to select
the optimal liner profile for your

specific ilmenite ore.

Premature failure of hammers

or grinding media

- Incorrect material selection
for the hardness of the ilmenite
ore- High impact from

oversized feed material

- Select harder, more wear-
resistant materials for
hammers and grinding media,
such as high-chromium alloys.-
Improve screening before the
grinding stage to remove

oversized particles.

Slurry Pump Wear
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Issue

Potential Causes

Troubleshooting Steps &
Solutions

Rapid wear of impeller and

casing

- High pump speed- Abrasive
nature of the ilmenite slurry-
Pumping slurry with a high
percentage of solids- Incorrect

material selection

- Operate the pump at the
lowest possible speed while
still meeting performance
requirements.- Consider using
a larger pump at a lower
speed.- Select impellers and
casings made from highly
abrasion-resistant materials
like high-chromium white iron
or ceramic-lined components.-
For fine ilmenite particles,
rubber liners can offer

excellent wear resistance.[6]

Pump cavitation

- Insufficient Net Positive
Suction Head (NPSH)- Air

entrainment in the slurry

- Check the suction line for any
blockages or restrictions.-
Ensure the pump is properly
sized and located to provide
adequate NPSH.- Inspect the
suction piping for any leaks

that could introduce air.

Magnetic Separator Issues
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Issue

Potential Causes

Troubleshooting Steps &
Solutions

Weak magnetic field

- High operating temperature-
Physical damage to magnets-

Acidic or alkaline corrosion

- Ensure proper cooling of the
magnetic drum.- Protect the
separator from direct sunlight.-
Regularly inspect for and
repair any physical damage.-
Neutralize the pH of the slurry

before it enters the separator.

Cylinder wear

- High slurry concentration or
flow rate- Abrasive particles in
the feed

- Optimize the slurry density
and flow rate to reduce
abrasion.- Implement a pre-
screening step to remove
highly abrasive gangue

minerals.

Belt slippage or wear

- Insufficient belt tension- Oil or
grease contamination-

Abrasive material buildup

- Regularly check and adjust
belt tension according to the
manufacturer's specifications.-
Keep the belt and pulleys
clean from contaminants.-
Install scrapers or wipers to

remove abrasive buildup.[7]

Flotation Cell Wear
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Issue

Potential Causes

Troubleshooting Steps &
Solutions

Wear of impeller and stator

- High agitation speed-
Abrasive ilmenite particles-

Corrosive flotation reagents

- Operate the agitator at the
optimal speed for flotation
without excessive turbulence.-
Select impellers and stators
made from abrasion-resistant
materials like rubber or
polyurethane-coated steel.-
Choose reagents that are
effective for flotation but less

corrosive.

Tank bottom wear and

corrosion

- Swirling action of the
abrasive slurry- Corrosive

environment

- Line the bottom of the tank
with wear-resistant materials
such as rubber or high-
chromium steel plates.-
Regularly inspect for and
repair any damage to the

lining.[5]

Gravity Concentrator (Spiral and Shaking Table) Wear
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Issue Potential Causes

Troubleshooting Steps &
Solutions

) - Continuous flow of abrasive
Wear on spiral trough surface )
slurry- High feed rate

- Ensure a consistent and
optimal feed rate to avoid
overloading the spiral.- Use
spirals with durable surface
coatings like polyurethane.-
Regularly inspect the surface
for wear and repair or replace

as needed.

- Abrasive particles scratching
Shaking table deck wear the deck surface- Improperly

secured deck causing vibration

- Ensure the feed is properly
sized and deslimed before it
reaches the table.- Use a deck
surface with high abrasion
resistance.- Regularly check
and tighten all deck fastenings

to prevent excessive vibration.

[8]

- Inconsistent feed rate,
] o density, or particle size[9]-
Poor separation efficiency
Incorrect table slope or water

flow rate[10]

- Implement measures to
ensure a steady and
consistent feed to the
equipment.- Optimize the
operating parameters (slope,
water flow, etc.) based on the
specific characteristics of the

ilmenite ore.

Quantitative Data on Material Wear

While a comprehensive, standardized table of wear rates for various materials specifically in

ilmenite slurries is not readily available in the public domain, the following table provides a

gualitative and semi-quantitative comparison based on industry best practices and research

findings. Wear rates are highly dependent on specific operating conditions such as particle

size, slurry concentration, velocity, and temperature.
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Relative Abrasion

Typical Applications

Material ) in liImenite Comments
Resistance ]
Processing
) ) ) Slurry pump impellers  Good for coarse and
High-Chromium White ) i ) )
| Excellent and casings, crusher fine particle abrasion.
ron
liners [2]
Excellent for fine
Cyclone liners, pump particle abrasion but
Alumina Ceramic Superior components, pipe can be brittle and
linings susceptible to impact
damage.[3]
Offers higher abrasion
- ] ] resistance than
Silicon Carbide ] Cyclone liners, pump ] )
Superior alumina and is often

Ceramic

components

used in severe wear

applications.[4]

Natural Rubber

Good to Excellent

Slurry pump liners,

pipe linings

Best suited for fine
particle abrasion; can
be more cost-effective
than hard metals in

certain applications.[6]

Spiral concentrators,

Good for a

combination of

Polyurethane Good flotation components, ) )
abrasion and impact
screen panels )
resistance.
Work-hardens under
) impact, making it
High-Manganese . . .
Good Crusher liners suitable for high-

Steel

impact crushing

applications.

Experimental Protocols
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ASTM G65: Dry Sand/Rubber Wheel Abrasion Test

This standard test method is used to determine the resistance of materials to scratching
abrasion. It is a useful tool for ranking the wear resistance of different materials that could be
used in crusher liners and other components exposed to dry abrasive wear.

Methodology:

e Specimen Preparation: A flat test specimen of the material to be evaluated is cleaned and
weighed to a high precision.

o Apparatus Setup: The specimen is mounted in a holder and pressed against a rotating
rubber-rimmed wheel with a specified force.

o Abrasion Process: A controlled flow of abrasive particles (typically AFS 50-70 test sand) is
introduced between the specimen and the rotating wheel.

e Test Parameters:
o Load: A standard load, typically 130 N, is applied.
o Wheel Speed: The wheel rotates at a constant speed, usually 200 + 10 rpm.
o Duration: The test is run for a set number of revolutions, often 6000.[10]
o Data Collection and Analysis:
o After the test, the specimen is cleaned and re-weighed to determine the mass loss.
o The volume loss is calculated by dividing the mass loss by the material's density.

o Materials with lower volume loss have higher abrasion resistance.[10]

Slurry Pot Wear Test

This test simulates the abrasive wear caused by slurries and is suitable for evaluating materials
for pumps, pipes, and other wet processing equipment.

Methodology:
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e Specimen Preparation: Test specimens of the materials to be evaluated are fabricated into a
specific geometry (e.g., rectangular coupons), cleaned, and weighed.

e Apparatus Setup:

o A"slurry pot" or vessel is used, which contains an impeller or a rotating shaft to agitate the
slurry.

o The test specimens are mounted on a stationary holder or on the rotating component,
depending on the desired wear mechanism to be simulated.[5][7][11]

o Slurry Preparation: A slurry is prepared with a specific concentration of ilmenite particles in a
liquid medium (typically water). The particle size distribution of the ilmenite should be
representative of the actual process conditions.

e Test Procedure:
o The slurry pot is filled with the prepared ilmenite slurry.

o The impeller or rotating shaft is started and brought to a predetermined speed to create a
controlled velocity of the slurry relative to the specimens.

o The test is run for a specific duration. To account for variations in slurry concentration
within the pot, a sample rotation method can be employed where specimens are moved to
different positions at set intervals.[5][11]

o Data Collection and Analysis:

o At the end of the test, the specimens are removed, cleaned, dried, and re-weighed to
determine the mass loss.

o The volume loss is calculated using the material's density.

o The wear rates of different materials are compared to select the most suitable one for the
application.

Visualizations
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Equipment Wear Issue Identified

Identify Affected Equipment
(e.g., Pump, Crusher, etc.)

/

Observe Wear Pattern
(e.g., Uniform, Localized, Pitting)

/

Check Operational Parameters
(e.g., Speed, Feed Rate, Slurry Density)

/

Analyze Material of Construction

If issue persists

Implement Corrective Action

Monitor Performance and Re-evaluate

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting equipment wear issues.
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@ Select Wear-Resistant @

Define Wear Conditions
(Wet/Dry, Particle Size, Velocity)

l

Select Candidate Materials
(e.g., Steels, Ceramics, Elastomers)

'

Choose Appropriate Test Method
(ASTM G65 for Dry, Slurry Pot for Wet)

'

Conduct Wear Tests

'

Analyze Results
(Compare Volume Loss)

Select Best Performing Material

Conduct Field Trial

Click to download full resolution via product page

Caption: An experimental workflow for selecting wear-resistant materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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